Cas no 1289141-89-4 (B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid)

• Product Name: B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid
• CAS No: 1289141-89-4
• MF: C₁₁H₁₄BNO₂
• MW: 203.045362949371
• CID: 1104146
• PubChem ID: 53236079
• Update Time: 2025-05-19

B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid
• [1-(propan-2-yl)-1H-indol-5-yl]boronic acid
• (1-Isopropyl-1H-indol-5-yl)boronicacid
• (1-isopropylindol-5-yl)boronic acid
• EN300-7398583
• CS-0176865
• 1289141-89-4
• (1-Isopropyl-1H-indol-5-yl)boronic acid

• Inchi： 1S/C11H14BNO2/c1-8(2)13-6-5-9-7-10(12(14)15)3-4-11(9)13/h3-8,14-15H,1-2H3
• InChI Key： OIUKBDCTMVCWSK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C=CN2C(C)C)O

Computed Properties

• Exact Mass: 203.112
• Monoisotopic Mass: 203.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid

Professional Introduction to B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic Acid (CAS No. 1289141-89-4)

B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid, with the chemical formula corresponding to its CAS number 1289141-89-4, is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative features a substituted indole moiety, which imparts unique electronic and steric properties, making it a valuable building block for various synthetic applications.

The structure of B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid consists of a central boron atom double-bonded to an oxygen atom, with the boron also bonded to the indole ring system. The presence of the 1-methylethyl (isopropyl) group at the 1-position of the indole ring introduces steric hindrance, which can influence the reactivity and selectivity in cross-coupling reactions such as the Suzuki-Miyaura coupling. This compound's ability to participate in such transformations makes it particularly useful in the synthesis of complex organic molecules, including potential drug candidates.

In recent years, boronic acids have been extensively studied due to their role in various biological and chemical processes. The indole scaffold is a well-known pharmacophore, found in numerous bioactive natural products and pharmaceuticals. By combining these two structural motifs, B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid offers a promising platform for drug discovery and development. Its incorporation into heterocyclic frameworks can lead to novel compounds with enhanced binding affinity and improved pharmacokinetic properties.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of targeted therapeutics. The boronic acid functional group allows for facile modification through cross-coupling reactions, enabling chemists to tailor molecular structures with precision. This flexibility is particularly valuable when designing small molecules that interact with biological targets such as enzymes and receptors.

Recent research has highlighted the utility of B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid in developing novel materials with applications beyond pharmaceuticals. For instance, its incorporation into organic electronic devices has shown promise in improving charge transport properties. The steric bulk provided by the isopropyl group can influence molecular packing, thereby affecting the performance of materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

The synthesis of B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid typically involves multi-step organic transformations, starting from commercially available precursors. Key steps often include functional group interconversions, protection-deprotection strategies, and palladium-catalyzed cross-coupling reactions. The use of high-purity starting materials and optimized reaction conditions is crucial to achieving high yields and minimizing side products.

Advances in synthetic methodologies have further enhanced the accessibility of this compound. For example, recent developments in flow chemistry have enabled more efficient and scalable production processes. These innovations not only improve laboratory-scale preparations but also hold potential for industrial applications, where reproducibility and cost-effectiveness are paramount.

The biological activity of derivatives derived from B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor for various enzymatic targets, including those implicated in inflammatory diseases and cancer. The indole moiety's ability to modulate protein-protein interactions makes it an attractive scaffold for developing small-molecule drugs that can disrupt pathological signaling pathways.

In conclusion, B-[1-(1-methylethyl)-1H-indol-5-yl]-Boronic acid (CAS No. 1289141-89-4) is a versatile compound with significant implications in both pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain a cornerstone in innovative chemical research.